Cas no 2413900-88-4 (tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate
• CAS No: 2413900-88-4
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 5675514
• PubChem ID: 165768452
• Update Time: 2025-06-28

tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-hydroxyphenyl)methyl]-N-[(thiophen-2-yl)methyl]carbamate
• 2413900-88-4
• EN300-26665387
• tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate

• Inchi： 1S/C17H21NO3S/c1-17(2,3)21-16(20)18(12-15-5-4-10-22-15)11-13-6-8-14(19)9-7-13/h4-10,19H,11-12H2,1-3H3
• InChI Key： DGRWFEAQOUJXPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(=O)OC(C)(C)C)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate

tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate

The compound tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate (CAS No. 2413900-88-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a tert-butyl group, a hydroxyphenyl moiety, and a thiophene ring, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel bioactive agents. For instance, researchers have explored its role in the synthesis of heterocyclic compounds, which are known for their diverse biological activities, including anti-inflammatory and anticancer properties. The tert-butyl group in the molecule contributes to its stability and lipophilicity, enhancing its bioavailability when used in drug delivery systems.

In the context of agricultural chemistry, this compound has been utilized as an intermediate in the synthesis of pesticides and herbicides. Its ability to form stable complexes with metal ions has made it a valuable component in the development of environmentally friendly agrochemicals. Furthermore, the presence of the thiophene ring imparts electronic properties that are crucial for optimizing the activity of these compounds against various pests and weeds.

From a synthetic perspective, the preparation of tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of sensitive functional groups within the molecule. This compound's ease of synthesis and scalability make it an attractive option for large-scale production in industrial settings.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular interactions that govern its behavior in different chemical environments. These findings have paved the way for innovative applications in areas such as catalysis and sensor technology, where precise control over molecular interactions is essential.

In conclusion, tert-butyl N-(4-hydroxyphenyl)methyl-N-(thiophen-2-yl)methylcarbamate stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic and computational chemistry, positions it as a key player in the development of next-generation chemical products.